Cas no 1260666-61-2 ((5-methoxypyridin-2-yl)methanesulfonyl chloride)
(5-Methoxypyridin-2-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the methanesulfonyl (mesyl) group into target molecules. Its pyridine moiety, substituted with a methoxy group at the 5-position, enhances reactivity and selectivity in nucleophilic substitution reactions. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, which are key intermediates in drug development. The chloride group ensures efficient reactivity with amines and alcohols, facilitating the formation of sulfonates or sulfonamides under mild conditions. Its stability and well-defined reactivity profile make it a reliable choice for precise functionalization in complex synthetic pathways.
1260666-61-2 structure
Product Name:(5-methoxypyridin-2-yl)methanesulfonyl chloride
CAS No:1260666-61-2
MF:C7H8ClNO3S
MW:221.661319732666
CID:6205944
PubChem ID:55279597
Update Time:2025-10-25
(5-methoxypyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- (5-methoxypyridin-2-yl)methanesulfonyl chloride
- AB73199
- AKOS006334043
- 5-Methoxy-2-pyridinemethanesulfonyl chloride
- DTXSID101257423
- EN300-1989094
- 1260666-61-2
-
- Inchi: 1S/C7H8ClNO3S/c1-12-7-3-2-6(9-4-7)5-13(8,10)11/h2-4H,5H2,1H3
- InChI Key: KQELOSLJKBCGNF-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC(=CN=1)OC)(=O)=O
Computed Properties
- Exact Mass: 220.9913420g/mol
- Monoisotopic Mass: 220.9913420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64.6Ų
(5-methoxypyridin-2-yl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989094-0.05g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-0.1g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-0.25g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-0.5g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-1.0g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 1g |
$1414.0 | 2023-06-02 | ||
| Enamine | EN300-1989094-2.5g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-5.0g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 5g |
$4102.0 | 2023-06-02 | ||
| Enamine | EN300-1989094-10.0g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 10g |
$6082.0 | 2023-06-02 | ||
| Enamine | EN300-1989094-1g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1989094-5g |
(5-methoxypyridin-2-yl)methanesulfonyl chloride |
1260666-61-2 | 5g |
$2650.0 | 2023-09-16 |
(5-methoxypyridin-2-yl)methanesulfonyl chloride Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
1260666-61-2 ((5-methoxypyridin-2-yl)methanesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk